![molecular formula C8H8BrF2N B1412245 4-bromo-2,3-difluoro-N,N-dimethylaniline CAS No. 1704069-59-9](/img/structure/B1412245.png)
4-bromo-2,3-difluoro-N,N-dimethylaniline
Overview
Description
4-Bromo-2,3-difluoro-N,N-dimethylaniline (DBDFA) is an organic compound with a variety of uses in chemistry, biochemistry, and pharmacology. It is a colorless, odorless compound that is soluble in most organic solvents. DBDFA is of particular interest due to its unique properties, which make it an ideal candidate for use in a variety of applications.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Process : 4-bromo-N,N-dimethylaniline has been synthesized through a substitution reaction from N,N-dimethylaniline and bromine. Optimal conditions for this process have been identified, achieving a 68% yield (Zhang Xing-chen, 2008).
Reaction with Hemoglobin : Studies show that 4-bromo-N,N-dimethylaniline-N-oxide transforms into various products when incubated with ferrihemoglobin or ferricytochrome c. These products include 4-bromo-N,N-dimethylaniline and other derivatives (G. Renner, 2004).
Electrochemical Oxidation : The electrochemical oxidation of 4-bromo-2,6-dimethylaniline in aqueous sulfuric acid solutions has been studied. This research is significant for understanding the oxidation processes and the final products obtained in various acid mediums (S. Arias, E. Brillas, Josep Costa, 1990).
Applications in Organic Synthesis
Bromination Kinetics : The kinetics of bromination of various anilines, including 4-bromo-N-dimethylaniline, have been measured, providing valuable insights for organic synthesis (R. Bell, P. D. Maria, 1969).
Preparation of Triarylmethane Dyes : The Grignard reagent from 4-bromo-N,N-dimethylaniline has been used for preparing triarylmethane dyes, demonstrating its utility in dye synthesis (D. Taber, R. P. Meagley, D. Supplee, 1996).
Environmental and Photocatalytic Applications
Environmental Water Analysis : Ionic liquid-based dispersive liquid-liquid microextraction has been developed for extracting and concentrating aromatic amines like 4-bromo-N,N-dimethylaniline from environmental water, highlighting its role in environmental monitoring (Dandan Han, Hongyuan Yan, K. Row, 2011).
Photochemistry of Haloanilines : The photochemistry of 4-halo-N,N-dimethylanilines, including 4-bromo variants, has been studied in various solvents. This research is crucial for understanding photodegradation processes and the phototoxic effects of halogenated compounds (M. Freccero, M. Fagnoni, A. Albini, 2003).
properties
IUPAC Name |
4-bromo-2,3-difluoro-N,N-dimethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrF2N/c1-12(2)6-4-3-5(9)7(10)8(6)11/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NANHVPNFQOXUMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C(=C(C=C1)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201240736 | |
Record name | Benzenamine, 4-bromo-2,3-difluoro-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201240736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1704069-59-9 | |
Record name | Benzenamine, 4-bromo-2,3-difluoro-N,N-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1704069-59-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, 4-bromo-2,3-difluoro-N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201240736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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